Cas no 51643-96-0 (Acetonitrile, [bis(phenylmethyl)amino]-)

• Product Name: Acetonitrile, [bis(phenylmethyl)amino]-
• CAS No: 51643-96-0
• MF: C₁₆H₁₆N₂
• MW: 236.311643600464
• CID: 361766
• PubChem ID: 10933491
• Update Time: 2025-04-19

Acetonitrile, [bis(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [bis(phenylmethyl)amino]-
• 2-(dibenzylamino)acetonitrile
• DTXSID60448888
• AKOS008717080
• 51643-96-0

• Inchi： 1S/C16H16N2/c17-11-12-18(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-10H,12-14H2
• InChI Key： CGIPEYUEMKXNAH-UHFFFAOYSA-N
• SMILES： N(CC#N)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 236.13148
• Monoisotopic Mass: 236.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03